Cas no 1597128-84-1 (4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane)

• Product Name: 4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane
• CAS No: 1597128-84-1
• MF: C₉H₁₅BrCl₂O₂
• MW: 306.024200677872
• CID: 6370155
• PubChem ID: 114772327
• Update Time: 2025-11-01

4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane
• EN300-1134688
• 4-[(3-bromo-1,4-dichlorobutan-2-yl)oxy]oxane
• 1597128-84-1

• Inchi： 1S/C9H15BrCl2O2/c10-8(5-11)9(6-12)14-7-1-3-13-4-2-7/h7-9H,1-6H2
• InChI Key： GNEWVANRPDUFQD-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(CCl)OC1CCOCC1

Computed Properties

• Exact Mass: 303.96325g/mol
• Monoisotopic Mass: 303.96325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane

Professional Introduction to Compound with CAS No. 1597128-84-1 and Product Name: 4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane

The compound with the CAS number 1597128-84-1 and the product name 4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both bromo and chloro substituents on the butyl chain, coupled with the oxyoxane ring, makes it a versatile intermediate for constructing complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in the demand for novel intermediates that can facilitate the synthesis of bioactive molecules. The 4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane structure is particularly intriguing due to its ability to serve as a building block for various pharmacophores. The bromo and chloro atoms provide reactive sites for further functionalization, enabling chemists to tailor the compound for specific biological targets. This flexibility has made it a valuable asset in medicinal chemistry libraries.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors. The oxyoxane ring, a cyclic ether with two oxygen atoms, is known for its stability and ability to engage in hydrogen bonding interactions with biological targets. This property makes it an excellent scaffold for designing molecules that can interact with proteins and enzymes in a highly specific manner. Recent studies have demonstrated that derivatives of 4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane exhibit promising activity against various therapeutic targets, including kinases and transcription factors.

The synthesis of 4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane involves a series of well-established organic reactions that highlight its synthetic utility. The bromination and chlorination steps are critical in introducing the necessary functional groups onto the butyl chain. These transformations are typically carried out under controlled conditions to ensure high yields and purity. The subsequent formation of the oxyoxane ring is achieved through an intramolecular cyclization reaction, which requires careful optimization to maximize product formation.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and biological activity of 4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane derivatives. Molecular modeling studies have revealed that the compound's binding affinity can be modulated by subtle changes in its structure. This insight has guided researchers in designing more potent analogs with improved pharmacokinetic profiles. Such computational approaches are becoming increasingly integral to drug discovery pipelines, as they allow for rapid screening of large libraries of compounds.

The pharmaceutical industry continues to explore new ways to leverage this class of compounds for therapeutic applications. Researchers are particularly interested in developing kinase inhibitors that can target aberrant signaling pathways involved in cancer and inflammatory diseases. The structural features of 4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane make it an ideal candidate for such endeavors. By modifying the substituents on the butyl chain and exploring different oxyoxane derivatives, scientists aim to uncover novel molecules with enhanced efficacy and reduced side effects.

In conclusion, 4-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxane (CAS No. 1597128-84-1) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and synthetic versatility make it a valuable tool for drug development. As research progresses, we can expect to see more derivatives of this compound entering clinical trials, offering new hope for patients suffering from various diseases. The continued exploration of its biological activity and synthetic potential will undoubtedly lead to further breakthroughs in healthcare.